Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate
Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate
Brand Name:
Vulcanchem
CAS No.:
172529-93-0
VCID:
VC20898594
InChI:
InChI=1S/C12H14ClN5O4/c1-21-10(19)6(11(20)22-2)3-4-18-5-15-7-8(13)16-12(14)17-9(7)18/h5-6H,3-4H2,1-2H3,(H2,14,16,17)
SMILES:
COC(=O)C(CCN1C=NC2=C1N=C(N=C2Cl)N)C(=O)OC
Molecular Formula:
C12H14ClN5O4
Molecular Weight:
327.72 g/mol
Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate
CAS No.: 172529-93-0
Cat. No.: VC20898594
Molecular Formula: C12H14ClN5O4
Molecular Weight: 327.72 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 172529-93-0 |
|---|---|
| Molecular Formula | C12H14ClN5O4 |
| Molecular Weight | 327.72 g/mol |
| IUPAC Name | dimethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]propanedioate |
| Standard InChI | InChI=1S/C12H14ClN5O4/c1-21-10(19)6(11(20)22-2)3-4-18-5-15-7-8(13)16-12(14)17-9(7)18/h5-6H,3-4H2,1-2H3,(H2,14,16,17) |
| Standard InChI Key | SALNWJHEVGXTER-UHFFFAOYSA-N |
| SMILES | COC(=O)C(CCN1C=NC2=C1N=C(N=C2Cl)N)C(=O)OC |
| Canonical SMILES | COC(=O)C(CCN1C=NC2=C1N=C(N=C2Cl)N)C(=O)OC |
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